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For Researchers, Scientists, and Drug Development Professionals

Introduction
Umbelliferone-d5, also known as 7-Hydroxycoumarin-d5, is the deuterated form of

Umbelliferone, a naturally occurring coumarin.[1] As a stable isotope-labeled compound,

Umbelliferone-d5 is a valuable tool in various research applications, including

pharmacokinetic studies, metabolic profiling, and as an internal standard for quantitative

analysis by mass spectrometry.[1] This technical guide provides a comprehensive overview of

the known physical characteristics of Umbelliferone-d5, detailed experimental protocols for

their determination, and a logical diagram illustrating the relationship between the deuterated

and non-deuterated forms.

Core Physical Characteristics
The physical properties of Umbelliferone-d5 are primarily derived from its molecular structure.

While experimentally determined data for some physical characteristics of the deuterated

compound are not readily available in the literature, the properties of its non-deuterated analog,

Umbelliferone, provide a very close approximation. The substitution of hydrogen with deuterium

typically results in negligible changes to bulk physical properties such as melting and boiling

points.[2][3]
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The following table summarizes the key physical and chemical properties of Umbelliferone-d5.

Data for Umbelliferone is included for comparative purposes.

Property Umbelliferone-d5 Umbelliferone Data Source

Chemical Formula C₉HD₅O₃ C₉H₆O₃ [4]

Molecular Weight 167.17 g/mol 162.14 g/mol [4]

CAS Number 1215373-23-1 93-35-6 [4]

Appearance
White to off-white

solid/powder

Yellowish-white

crystalline powder
[5]

Melting Point

Not experimentally

determined; estimated

to be ~230 °C

(decomposes)

230 °C (decomposes) [1][6]

Boiling Point

Not experimentally

determined; estimated

to be ~382.1 °C

382.1 °C (Predicted) [1]

Solubility in DMSO Slightly soluble ~10 mg/mL [7]

Solubility in Ethanol Slightly soluble ~5 mg/mL [7]

Solubility in Methanol Slightly soluble ~5 mg/mL [7]

Water Solubility
Not experimentally

determined

Slightly soluble in hot

water
[6]

LogP 1.49860 1.58 [4]

Purity ≥95% ≥98% [5]

Note: The melting point, boiling point, and solubility data for Umbelliferone-d5 are based on

the experimentally determined values for Umbelliferone and are provided as close estimations.

Isotopic substitution with deuterium is not expected to significantly alter these macroscopic

properties.
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Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

characteristics of a fine chemical solid like Umbelliferone-d5.

Melting Point Determination
Principle: The melting point of a crystalline solid is the temperature at which it transitions from a

solid to a liquid phase. It is a key indicator of purity.

Apparatus:

Capillary melting point apparatus

Glass capillary tubes (one end sealed)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: Ensure the Umbelliferone-d5 sample is completely dry. If necessary,

gently grind the crystalline solid into a fine powder using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

collect a small amount of material. Invert the tube and tap the sealed end gently on a hard

surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Measurement:

If the approximate melting point is unknown, perform a rapid heating to get a rough

estimate.
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For an accurate measurement, set the heating rate to 1-2 °C per minute, starting from a

temperature about 15-20 °C below the estimated melting point.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has turned into a clear liquid (the

completion of melting).

Reporting: The melting point is reported as a range from the onset to the completion of

melting. For a pure compound, this range is typically narrow (0.5-2 °C).

Solubility Determination (Shake-Flask Method)
Principle: The shake-flask method is a standard technique to determine the equilibrium

solubility of a compound in a specific solvent.

Apparatus:

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Umbelliferone-d5 to a vial containing a known volume of the

desired solvent (e.g., DMSO, ethanol, water). The presence of undissolved solid is crucial

to ensure saturation.

Seal the vials tightly.
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Equilibration:

Place the vials in a shaker bath set to a constant temperature (e.g., 25 °C or 37 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved particles.

Quantification:

Accurately dilute the filtered solution with the solvent to a concentration within the linear

range of the analytical instrument.

Analyze the concentration of Umbelliferone-d5 in the diluted solution using a validated

HPLC or UV-Vis method against a standard curve of known concentrations.

Calculation: Calculate the original solubility in mg/mL or mol/L, taking into account the

dilution factor.

Visualization of Key Relationships
The following diagram illustrates the structural relationship between Umbelliferone and

Umbelliferone-d5 and highlights their core physical properties.
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Relationship and Physical Properties of Umbelliferone and its Deuterated Analog

Core Structure

Deuterated Analog

Key Physical Properties

Umbelliferone (C₉H₆O₃)

MW: 162.14 g/mol

MP: ~230 °C

Umbelliferone-d5 (C₉HD₅O₃)

MW: 167.17 g/mol

MP: ~230 °C (est.)

Isotopic Substitution
(H → D)

Solubility
(DMSO, Ethanol, etc.)

Appearance
(Crystalline Solid)

Click to download full resolution via product page

Caption: Structural relationship and shared properties of Umbelliferone and Umbelliferone-d5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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